Cas no 143-74-8 (Phenol red)

• Product Name: Phenol red
• CAS No: 143-74-8
• MF: C₁₉H₁₄O₅S
• MW: 354.376464366913
• MDL: MFCD00003552
• CID: 36526
• PubChem ID: 24898090
• Update Time: 2026-05-14

Phenol red Chemical and Physical Properties

Names and Identifiers

• Phenol Red
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
• PHENOL RED FREE ACID CELL CULTURE TESTED
• Phenol Red, indicator
• Phenolsulfonephthalein
• Phenolsulfonphthalein
• PHENOL RED PAPER, PH 6.8-PH 8.4, LENGHT: 5M
• PhenolRed,indicator,pure100GR
• PhenolRed,indicator,pure25GR
• PhenolRed,indicator,pure5GR
• 3,3-Bis(p-hydroxyphenyl)-3-H-2,1-benzoxathiol-1,1-dioxide
• 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
• ACS
• Phenol Red, ACS reagent
• PSP
• 3,3-Bis(p-hydroxyphenyl)-3H-2,1-benzoxathiole 1,1-dioxide
• PRGR
• NR3C3
• Phenol re
• Phenolrde
• fenolipuna
• sulphental
• sulphonthal
• Sulfonphthal
• PR
• Phenolsulphonphthalein
• PSP (indicator)
• Phenolred
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
• Phenosulfophthalein
• NSC10459
• 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• I6G9Y0J1OJ
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)diphenol S,S-dioxide
• 4,4'-(1,1-
• Phenol red solution
• Phenol red

• MDL： MFCD00003552
• Inchi： 1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
• InChI Key： BELBBZDIHDAJOR-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])O1)(=O)=O
• BRN： 0326470

Computed Properties

• Exact Mass: 354.05600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: Red crystals
• Density: 1.445 Mg m-3
• Melting Point: 300 ºC
• Boiling Point: >300°C
• Flash Point: >300°C
• Refractive Index: 1.5300 (estimate)
• Solubility: 1 M NaOH: soluble1mg/mL
• Water Partition Coefficient: 0.77 g/L
• PSA: 92.21000
• LogP: 4.18940
• pka: 7.9(at 25℃)
• λmax: 557nm, 558nm, 360nm, 423nm, 433nm
• Merck: 7247
• PH: 6.6(YELLOW)-8.0(RED)
• Color/Form: 0.5%
• Solubility: It is slightly soluble in water, easily soluble in ethanol and alkali solution, 1g of this product is soluble in 1300ml of water, about 350ml of alcohol, 500ml of acetone, almost insoluble in ether and chloroform, soluble in hydroxide alkali or carbonate alkali solution, it is dark red, and stable in air.

Phenol red Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：SJ7490000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Phenol red

Phenol Red: Chemical Properties, Applications, and Recent Research Developments

The compound with the CAS number 143-74-8, known as Phenol Red, is a widely used chemical indicator and dye in various scientific and industrial applications. This organic compound belongs to the xanthene family and is characterized by its vibrant red color in alkaline solutions, which changes to yellow in acidic conditions. Its versatility and reliability have made it a staple in laboratories, educational settings, and industrial processes.

Phenol Red is primarily recognized for its role as a pH indicator, spanning a pH range of approximately 6.8 to 8.4. This makes it particularly useful in biological and environmental studies where precise pH measurements are essential. The compound's ability to undergo a distinct color change under different pH conditions allows researchers to monitor and manipulate cellular environments, making it invaluable in cell culture studies and biochemical assays.

Phenol Red has found significant applications in medical research and diagnostics. Its molecular structure, which includes a hydroxyl group and a sulfonate group, contributes to its solubility in water and its stability under various conditions. These properties make it an excellent candidate for use in diagnostic kits and therapeutic formulations.

Phenol Red as a tool in drug development and cellular studies. One notable area of research involves its use as a fluorescent probe in live-cell imaging. The compound's ability to emit fluorescence when excited by specific wavelengths of light allows scientists to track cellular processes in real-time. This has been particularly useful in studying metabolic activity and hormone signaling pathways.

Phenol Red is in the field of environmental science. Its sensitivity to pH changes makes it an effective tool for monitoring aquatic environments. Researchers have utilized it to assess the impact of pollutants on water bodies, providing valuable data for environmental management and conservation efforts.

Phenol Red also make it suitable for use in educational settings. Its clear color changes provide a visual aid that helps students understand complex concepts such as acid-base chemistry. This educational value has been recognized by institutions worldwide, leading to its inclusion in laboratory manuals and educational curricula.

Phenol Red is used as a quality control agent in manufacturing processes. Its stability and consistent performance ensure that products meet stringent quality standards. Additionally, its compatibility with various solvents makes it suitable for use in a wide range of industrial formulations.

Phenol Red. These derivatives exhibit enhanced properties such as increased fluorescence intensity or improved solubility. Such modifications open up new possibilities for applications in biotechnology and pharmaceuticals.

Phenol Red is another critical aspect that has been extensively studied. Research has shown that when handled properly, the compound poses minimal risk to human health and the environment. However, it is important to follow standard safety protocols during handling and disposal to ensure safe usage.

143-74-8, known as Phenol Red, is a multifaceted chemical with broad applications across various fields. Its role as a pH indicator remains its most recognized function, but ongoing research continues to uncover new uses for this versatile compound. As scientific understanding advances, it is likely that even more innovative applications of Phenol Red will emerge, further solidifying its importance in modern chemistry.